Cas no 160801-75-2 ((2R,3S)-3-Amino-2-hydroxyhexanoic acid)

(2R,3S)-3-Amino-2-hydroxyhexanoic acid structure
160801-75-2 structure
Product Name:(2R,3S)-3-Amino-2-hydroxyhexanoic acid
CAS No:160801-75-2
MF:C6H13NO3
MW:147.172322034836
CID:65568
PubChem ID:57370298
Update Time:2025-04-18

(2R,3S)-3-Amino-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-3-Amino-2-hydroxyhexanoic acid
    • SCHEMBL15609557
    • Hexanoic acid, 3-amino-2-hydroxy-, [R-(R*,S*)]- (9CI)
    • 160801-75-2
    • Inchi: 1S/C6H13NO3/c1-2-3-4(7)5(8)6(9)10/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4-,5+/m0/s1
    • InChI Key: OIFGOYXLBOWNGQ-CRCLSJGQSA-N
    • SMILES: O[C@@H](C(=O)O)[C@H](CCC)N

Computed Properties

  • Exact Mass: 147.09000
  • Monoisotopic Mass: 147.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.185
  • Boiling Point: 337 °C at 760 mmHg
  • Flash Point: 157.6 °C
  • Refractive Index: 1.498
  • PSA: 83.55000
  • LogP: 0.25960
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